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Compound of Interest

Compound Name: (R)-(2-Furyl)hydroxyacetonitrile

Cat. No.: B050658 Get Quote

Essential Safety and Handling Guide for (R)-(2-
Furyl)hydroxyacetonitrile
This guide provides immediate, essential safety and logistical information for handling (R)-(2-
Furyl)hydroxyacetonitrile in a laboratory setting. The procedural guidance is intended for

researchers, scientists, and professionals in drug development to ensure safe handling,

storage, and disposal of this compound.

(R)-(2-Furyl)hydroxyacetonitrile is a chemical compound that requires careful handling due to

its potential hazards. Although specific quantitative data on toxicity and exposure limits are not

readily available for this exact compound, its structure as a cyanohydrin suggests that it should

be handled with the same precautions as other organic nitriles and cyanide-containing

compounds.

Physical and Chemical Properties
Property Value

CAS Number 121986-08-1[1][2]

Molecular Formula C6H5NO2[1][2]

Molecular Weight 123.111 g/mol [1]
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A comprehensive approach to personal protection is critical when handling (R)-(2-
Furyl)hydroxyacetonitrile. The following PPE is mandatory to minimize exposure risk.

Core PPE Requirements
PPE Component Specification Rationale

Hand Protection

Chemical-resistant gloves

(double gloving is

recommended).[3]

Prevents skin contact. Nitrile

gloves are a common choice,

but compatibility should be

verified.

Eye Protection
Chemical safety goggles and a

face shield.[3]

Protects against splashes and

potential vapor exposure to the

eyes.

Body Protection A lab coat must be worn.[3]
Protects against incidental skin

contact.

Respiratory Protection
Use in a certified laboratory

chemical fume hood.[3][4]

Minimizes inhalation of any

potential vapors or aerosols.

DOT Script for PPE Workflow

Caption: Workflow for selecting and using Personal Protective Equipment.

Operational Plan: Handling and Storage
Safe handling and storage are paramount to preventing accidental exposure and ensuring the

stability of the compound.

Step-by-Step Handling Protocol
Preparation:

Ensure a certified laboratory chemical fume hood is operational.[3][4]

Verify that an emergency safety shower and eyewash station are accessible and have

been recently tested.[3]
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Never work alone when handling this compound.[3]

Keep acids away from the work area unless they are part of the experimental procedure,

as they can react with cyanides to produce highly toxic hydrogen cyanide gas.[3]

Handling:

Conduct all manipulations, including weighing and transferring, within the chemical fume

hood.[3]

Avoid the formation of dust and aerosols.[5]

Use personal protective equipment as specified in the table above.[1]

Storage:

Store in a tightly closed container in a cool, dry place.[4]

The compound may be light and moisture sensitive; store accordingly.[4]

Emergency Response Plan
In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][5]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention.[1][5]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1][5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[1][5]

Accidental Release Measures
Evacuate: Evacuate personnel from the spill area.[4]

Ventilate: Ensure adequate ventilation.

Containment:

Wear appropriate PPE, including respiratory protection if necessary.[1]

Prevent the material from entering drains.

For liquid spills, absorb with an inert material (e.g., sand, earth).

For solid spills, sweep up, place in a bag, and hold for waste disposal, avoiding dust

creation.[4]

Decontamination: Wash the spill site after material pickup is complete.[4]

DOT Script for Emergency Response
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Caption: Logical flow for emergency response to an exposure or spill.

Disposal Plan
Proper disposal of (R)-(2-Furyl)hydroxyacetonitrile and any contaminated materials is

essential to prevent environmental contamination and accidental exposure.

Waste Management Protocol
Segregation:

Cyanide-containing wastes must be managed as hazardous waste.[3]

Store cyanide wastes in dedicated, clearly labeled, and sealed containers.[3]

Keep solid and liquid cyanide wastes in separate containers.[3] Contaminated items such

as gloves, paper towels, and pipette tips should be disposed of as solid hazardous waste.

Collection and Disposal:

Arrange for the collection of hazardous waste through your institution's Environmental

Health & Safety (EH&S) department.[3]

Ensure all waste containers are properly tagged with a hazardous waste label.[3]

Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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